![molecular formula C20H12ClN3O4 B6221441 2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 1423945-21-4](/img/no-structure.png)
2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one
Overview
Description
2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one, also known as 3-nitro-2-(3-chlorobiphenyl-4-yloxy)-4H-pyrido[1,2-a]pyrimidin-4-one, is an organic compound with a wide range of applications in scientific research. It is a synthetic compound used in laboratory experiments and has been studied for its biochemical and physiological effects.
Scientific Research Applications
2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one(3-chlorobiphenyl-4-yloxy)-4H-pyrido[1,2-a]pyrimidin-4-one has a variety of scientific research applications. It has been used as an intermediate for the synthesis of other compounds, such as pyrido[1,2-a]pyrimidin-4-one derivatives and 3-chloro-4-nitrobenzyl derivatives. It has also been used in the synthesis of heterocyclic compounds, such as 4-nitropyrido[1,2-a]pyrimidin-3-one. Additionally, it has been used in the synthesis of a variety of biologically active compounds, such as the anti-inflammatory compound 5-chloro-2-hydroxy-3-nitropyrido[1,2-a]pyrimidin-4-one.
Mechanism of Action
The mechanism of action of 2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one(3-chlorobiphenyl-4-yloxy)-4H-pyrido[1,2-a]pyrimidin-4-one is not clearly understood. However, it is believed that the nitro group of the compound can act as a nucleophile and react with the electrophilic sites of the target molecule. Additionally, the presence of the chlorine atom can increase the reactivity of the compound, allowing it to react with a variety of molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one(3-chlorobiphenyl-4-yloxy)-4H-pyrido[1,2-a]pyrimidin-4-one are not well understood. However, it has been observed that the compound can act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Additionally, the compound has been shown to inhibit the enzyme lipoxygenase, which is involved in the production of leukotrienes.
Advantages and Limitations for Lab Experiments
2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one(3-chlorobiphenyl-4-yloxy)-4H-pyrido[1,2-a]pyrimidin-4-one has several advantages for use in laboratory experiments. It is relatively stable and can be easily synthesized in a two-step reaction. Additionally, it is a versatile compound and can be used in the synthesis of a variety of biologically active compounds. However, the compound is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
The potential applications of 2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one(3-chlorobiphenyl-4-yloxy)-4H-pyrido[1,2-a]pyrimidin-4-one are still being explored. Future research could focus on the development of new synthesis methods for the compound, as well as the development of new compounds derived from the compound. Additionally, further research could focus on the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Finally, research could also focus on the potential environmental and toxicological effects of the compound.
Synthesis Methods
2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one(3-chlorobiphenyl-4-yloxy)-4H-pyrido[1,2-a]pyrimidin-4-one can be synthesized through a two-step reaction. The first step involves the reaction of 3-chloro-4-nitrobenzaldehyde with 1,1'-biphenyl-4-yloxy-3-chloropropan-2-one in the presence of a base. The second step involves the deprotection of the intermediate with hydrochloric acid. The overall yield of the reaction is approximately 50%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one' involves the reaction of 3-chloro-4'-iodobiphenyl with 2-hydroxy-3-nitropyridine in the presence of a palladium catalyst to form the intermediate compound 2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitropyridine. This intermediate is then reacted with 4-hydroxy-2-oxo-2H-pyrido[1,2-a]pyrimidine-3-carboxylic acid in the presence of a base to form the final product.", "Starting Materials": [ "3-chloro-4'-iodobiphenyl", "2-hydroxy-3-nitropyridine", "palladium catalyst", "4-hydroxy-2-oxo-2H-pyrido[1,2-a]pyrimidine-3-carboxylic acid", "base" ], "Reaction": [ "Step 1: 3-chloro-4'-iodobiphenyl is reacted with 2-hydroxy-3-nitropyridine in the presence of a palladium catalyst to form the intermediate compound 2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitropyridine.", "Step 2: The intermediate compound from step 1 is then reacted with 4-hydroxy-2-oxo-2H-pyrido[1,2-a]pyrimidine-3-carboxylic acid in the presence of a base to form the final product, 2-({3-chloro-[1,1'-biphenyl]-4-yl}oxy)-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one." ] } | |
CAS RN |
1423945-21-4 |
Molecular Formula |
C20H12ClN3O4 |
Molecular Weight |
393.8 |
Purity |
95 |
Origin of Product |
United States |
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